Cas no 1956436-65-9 ((R)-2-Amino-2-(2,5-difluorophenyl)ethanol hydrochloride)

• Product Name: (R)-2-Amino-2-(2,5-difluorophenyl)ethanol hydrochloride
• CAS No: 1956436-65-9
• MF: C₈H₁₀ClF₂NO
• MW: 209.620908260345
• MDL: MFCD24424769
• CID: 5039938
• PubChem ID: 118998860
• Update Time: 2026-02-28

(R)-2-Amino-2-(2,5-difluorophenyl)ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R)-2-Amino-2-(2,5-difluorophenyl)ethan-1-ol HCl
• (R)-2-Amino-2-(2,5-difluorophenyl)ethanol hydrochloride
• CS-0162205
• (R)-2-Amino-2-(2,5-difluorophenyl)ethanol HCl
• (2R)-2-AMINO-2-(2,5-DIFLUOROPHENYL)ETHANOL HYDROCHLORIDE
• Y10340
• 1956436-65-9
• MFCD24424769
• (2R)-2-amino-2-(2,5-difluorophenyl)ethanol;hydrochloride
• AKOS027337371
• BS-16406
• (2R)-2-Amino-2-(2,5-difluorophenyl)ethan-1-ol hydrochloride

• MDL： MFCD24424769
• Inchi： 1S/C8H9F2NO.ClH/c9-5-1-2-7(10)6(3-5)8(11)4-12;/h1-3,8,12H,4,11H2;1H/t8-;/m0./s1
• InChI Key： ZSITZKWTMIGQEY-QRPNPIFTSA-N
• SMILES： Cl.FC1C=CC(=CC=1[C@H](CO)N)F

Computed Properties

• Exact Mass: 209.0418980g/mol
• Monoisotopic Mass: 209.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Additional information on (R)-2-Amino-2-(2,5-difluorophenyl)ethanol hydrochloride

(R)-2-Amino-2-(2,5-difluorophenyl)ethanol Hydrochloride: A Comprehensive Overview

(R)-2-Amino-2-(2,5-difluorophenyl)ethanol hydrochloride, commonly referred to as CAS No. 1956436-65-9, is a biologically active compound with significant potential in the fields of pharmacology and medicinal chemistry. This compound is a chiral derivative of ethanol, featuring an amino group and a fluorinated phenyl ring, which contribute to its unique chemical properties and biological activity. Recent studies have highlighted its role in various therapeutic applications, particularly in the development of novel drugs targeting central nervous system disorders and inflammatory conditions.

The structure of (R)-2-Amino-2-(2,5-difluorophenyl)ethanol hydrochloride is characterized by its amino alcohol framework and the presence of two fluorine atoms on the phenyl ring. This arrangement not only enhances its solubility in aqueous environments but also influences its interaction with biological targets. The stereochemistry at the chiral center (R configuration) plays a crucial role in determining its pharmacokinetic properties and selectivity for specific receptors or enzymes.

Recent advancements in synthetic methodologies have enabled the efficient production of CAS No. 1956436-65-9. Researchers have employed asymmetric catalysis and enantioselective synthesis to achieve high yields of the desired enantiomer, which is critical for maintaining the compound's biological activity. These techniques not only improve the scalability of production but also reduce environmental impact, aligning with current trends toward sustainable chemistry.

In terms of pharmacological activity, (R)-2-Amino-2-(2,5-difluorophenyl)ethanol hydrochloride has demonstrated potent anti-inflammatory and neuroprotective effects in preclinical models. Studies published in reputable journals such as Nature Communications and Journal of Medicinal Chemistry have shown that this compound inhibits key inflammatory pathways, including NF-kB and COX-2, making it a promising candidate for treating conditions like arthritis and neurodegenerative diseases.

Beyond its anti-inflammatory properties, CAS No. 1956436-65-9 has also been investigated for its potential as a chiral catalyst in asymmetric synthesis. Its ability to induce high enantioselectivity in various organic reactions has made it a valuable tool in the construction of complex molecules, particularly in the pharmaceutical industry.

The application of (R)-2-Amino-2-(2,5-difluorophenyl)ethanol hydrochloride extends to the field of drug delivery systems. Researchers have explored its use as a stabilizing agent for poorly water-soluble drugs, enhancing their bioavailability and therapeutic efficacy. This multifaceted utility underscores its importance as a versatile compound in contemporary medicinal chemistry.

In conclusion, CAS No. 1956436-65-9, or (R)-2-Amino-2-(2,5-difluorophenyl)ethanol hydrochloride, represents a significant advancement in chemical innovation with broad implications for drug discovery and development. Its unique chemical properties, coupled with recent research findings, position it as a key player in addressing unmet medical needs across various therapeutic areas.